4-Bromo-3-chloro-2-fluorobenzoic acid

• IUPAC Name: 4-bromo-3-chloro-2-fluorobenzoic acid
• InChI: InChI=1S/C7H3BrClFO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2H,(H,11,12)
• InChI Key: KPMQBAAFCDKHGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)O)F)Cl)Br
• Molecular Formula: C7H3BrClFO2
• Molecular Weight: 253.45 g/mol
• CAS RN: 194804-94-9

Description

4-Bromo-3-chloro-2-fluorobenzoic acid is a halogen substituted benzoic acid. It is a non-liquid crystalline carboxylic acid derivative.

Synthesis Analysis

This compound may be used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids.

Molecular Structure Analysis

The molecular formula of this compound is C7H3BrClFO2. The InChI code is 1S/C7H3BrClFO2/c8-4-2-1-3 (7 (11)12)6 (10)5 (4)9/h1-2H, (H,11,12).

Chemical Reactions Analysis

4-Bromo-2-fluorobenzoic acid is a halogen substituted benzoic acid. It may be used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 253.45 g/mol. The compound has a XLogP3-AA value of 2.9, indicating its lipophilicity. It has one hydrogen bond donor and three hydrogen bond acceptors.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

4-Bromo-3-chloro-2-fluorobenzoic acid demonstrates interesting properties in the realm of organic synthesis. For instance, the compound is involved in regioselective ortho-lithiation processes, as evidenced by the deprotonation of fluoroarenes carrying chlorine or bromine, which leads to products adjacent to a fluorine atom (Mongin & Schlosser, 1996). This highlights its potential use in the selective synthesis of various chemical structures.

Environmental Microbiology

In the field of environmental microbiology, derivatives of halobenzoic acids, such as this compound, have been studied for their biodegradation. Alcaligenes denitrificans NTB-1, a bacterium, has been shown to metabolize compounds like 4-bromo-, 4-iodo-, and 2,4-dichlorobenzoate, indicating the ecological and bioremediation potential of these compounds (van den Tweel, Kok, & de Bont, 1987).

Luminescent and Structural Properties

In the field of material science, the effect of 4-halogenobenzoate ligands, which include compounds like this compound, on the luminescent and structural properties of lanthanide complexes has been investigated. These studies have revealed that the halogen of ligand molecules modifies the chemical environment symmetry around the lanthanide ions in the complexes, influencing their properties (Monteiro et al., 2015).

Thermodynamic Properties

The thermodynamic properties of halobenzoic acids, including this compound, are critically evaluated for their applications in various fields. Studies focus on properties like enthalpies of combustion and fusion, crucial for understanding the stability and reactivity of these compounds (Chirico et al., 2017).

Electrochemistry

Electrochemistry studies have explored the adsorption behaviors of halobenzoic acids on electrodes, offering insights into the electrochemical properties and potential applications in sensors or energy storage devices (Ikezawa, Yoshida, & Ariga, 2006).

Safety and Hazards

4-Bromo-3-chloro-2-fluorobenzoic acid is harmful by inhalation, in contact with skin, and if swallowed. It causes serious eye irritation. If swallowed, immediately call a poison center or doctor/physician. If it gets in the eyes, rinse cautiously with water for several minutes.

Mechanism of Action

Target of Action

It’s known that halogenated benzoic acids, such as this compound, are often used in the synthesis of biaryl intermediates . These intermediates can interact with various biological targets depending on their specific structures.

Mode of Action

It’s known that this compound can be used in palladium-mediated coupling reactions to form biaryl intermediates . These intermediates can then interact with their targets, causing changes in the target’s function or activity.

Pharmacokinetics

It’s known that the compound has high gi absorption and is bbb permeant . These properties can impact the bioavailability of the compound, influencing its pharmacokinetic profile.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Bromo-3-chloro-2-fluorobenzoic acid. For instance, the compound should be stored in a sealed, dry environment at 2-8°C . Direct contact with the compound should be avoided, and appropriate personal protective equipment should be worn when handling it . These precautions help maintain the compound’s stability and ensure safe handling.